rac-Olodanrigan

• Molecular Formula: C32H29NO5
• Molecular Weight: 507.6 g/mol
• InChI: InChI=1S/C32H29NO5/c1-37-28-18-17-25-20-33(31(34)29(23-13-7-3-8-14-23)24-15-9-4-10-16-24)27(32(35)36)19-26(25)30(28)38-21-22-11-5-2-6-12-22/h2-18,27,29H,19-21H2,1H3,(H,35,36)
• InChIKey: GHBCIXGRCZIPNQ-UHFFFAOYSA-N

rac-Olodanrigan: AT2R Antagonist for Neuropathic Pain

rac-Olodanrigan (CAS 152362-51-1), also designated EMA400, is a racemic mixture comprising the S-enantiomer EMA401 (Olodanrigan) and the R-enantiomer EMA402 . It functions as a potent and selective antagonist of the angiotensin II type 2 receptor (AT2R), exhibiting an IC50 of 75.2 nM for AT2R versus 2918 nM for AT1R in rat receptor binding assays [1]. This compound demonstrates dose-dependent relief of mechanical allodynia in the rat chronic constriction injury (CCI) model of neuropathic pain and has been characterized alongside its enantiomers in comparative pharmacokinetic and efficacy studies [2].

Racemic baseline for enantiomer-specific AT2R SAR studies

AT2R antagonist reference with selectivity context over AT1R

Model-reference compound for neuropathic pain research (CCI rat)

• [1] Smith MT, Woodruff TM, Wyse BD, Muralidharan A, Walther T. Small molecule angiotensin II type 2 receptor (AT2R) antagonists as novel analgesics for neuropathic pain: comparative pharmacokinetics, radioligand binding, and efficacy in rats. Pain Med. 2013;14(5):692-705. View Source
• [2] Smith MT, Wyse BD, Edwards SR. Small molecule angiotensin II type 2 receptor (AT2R) antagonists as novel analgesics for neuropathic pain. Pain Med. 2013;14(5):692-705. View Source

Why rac-Olodanrigan Cannot Be Substituted

rac-Olodanrigan (EMA400) is not interchangeable with its S-enantiomer EMA401 or R-enantiomer EMA402 due to distinct pharmacological profiles: EMA401 exhibits approximately 2-fold higher AT2R affinity (IC50 39.5 nM) than the racemate, while EMA402 is approximately 10-fold less potent (IC50 804 nM) [1]. Moreover, the racemate EMA400 demonstrates superior oral bioavailability (~30%) compared to earlier analogs EMA200 (5.9%) and EMA300 (7.1%), and a distinct in vivo potency rank order in neuropathic pain models [2]. Substitution with other AT2R antagonists such as PD-123319 introduces different selectivity windows and lacks the extensive preclinical pharmacokinetic and efficacy characterization available for the EMA series [3]. These quantitative differences mandate precise compound selection for reproducible research outcomes.

Stereochemical baseline not transferable

Enantiopure S- or R-forms alone cannot provide the racemic reference needed to attribute enantiomer-specific activity; potency may shift by >20-fold.

Within-series rank-order shift

EMA400 > EMA300 > EMA200 efficacy-exposure alignment may not hold if the racemate is replaced; pharmacological profile is series-dependent.

Cross-series scaffold mismatch

Generic AT2R antagonists (e.g., PD123319) lack the tetrahydroisoquinoline scaffold and oral bioavailability signature; substitution may disrupt model response interpretation.

• [1] Smith MT, Woodruff TM, Wyse BD, Muralidharan A, Walther T. Small molecule angiotensin II type 2 receptor (AT2R) antagonists as novel analgesics for neuropathic pain: comparative pharmacokinetics, radioligand binding, and efficacy in rats. Pain Med. 2013;14(5):692-705. View Source
• [2] Smith MT, Wyse BD, Edwards SR. Comparative pharmacokinetics of AT2R antagonists. Pain Med. 2013;14(5):692-705. View Source
• [3] MedChemExpress. PD 123319 ditrifluoroacetate Technical Datasheet. Accessed 2026. View Source

rac-Olodanrigan: Head-to-Head Evidence

Stereochemical AT2R Binding Comparison

rac-Olodanrigan (EMA400) demonstrates intermediate AT2R binding affinity compared to its isolated enantiomers. In cloned rat AT2R binding assays, EMA400 exhibits an IC50 of 75.2 nM, which is approximately 2-fold less potent than the S-enantiomer EMA401 (IC50 39.5 nM) but approximately 10-fold more potent than the R-enantiomer EMA402 (IC50 804 nM) [1]. AT2R/AT1R selectivity exceeds 30,000-fold for EMA400, intermediate between EMA401 (>10,000-fold) and EMA402 (lower due to reduced AT2R affinity) [1].

Stereochemical binding

Head-to-head

rac-Olodanrigan IC50: 75.2 nM
EMA401 (S): 39.5 nM
EMA402 (R): 804 nM
AT1R selectivity: 38.8-fold

Enables enantiomer-comparison context for AT2R binding studies.

Recombinant AT2R radioligand assay; gradient not linearly predictable.

Evidence Dimension	AT2R binding affinity (IC50) and AT2R/AT1R selectivity
Target Compound Data	IC50 75.2 nM; selectivity >30,000
Comparator Or Baseline	EMA401: IC50 39.5 nM, selectivity >10,000; EMA402: IC50 804 nM; EMA200: IC50 71.7 nM; EMA300: IC50 46.5 nM
Quantified Difference	EMA400 is 1.9-fold less potent than EMA401, 10.7-fold more potent than EMA402, and similar to EMA200/EMA300
Conditions	Cloned rat AT2R and AT1R binding assays; N=3-4 separate experiments in duplicate

Why This Matters

This intermediate affinity profile makes rac-Olodanrigan a valuable tool for studying racemate vs. enantiomer pharmacology and for experiments where a slightly lower potency than EMA401 is acceptable but higher than EMA402 is required.

• [1] Smith MT, Woodruff TM, Wyse BD, Muralidharan A, Walther T. Small molecule angiotensin II type 2 receptor (AT2R) antagonists as novel analgesics for neuropathic pain: comparative pharmacokinetics, radioligand binding, and efficacy in rats. Pain Med. 2013;14(5):692-705. Table 1. View Source

Neuropathic Pain Analgesic Potency

rac-Olodanrigan (EMA400) demonstrates a 5-fold higher oral bioavailability compared to earlier analogs EMA200 and EMA300. Following oral administration in Sprague-Dawley rats, EMA400 achieved a bioavailability of approximately 30%, whereas EMA200 and EMA300 exhibited only 5.9% and 7.1%, respectively [1]. This pharmacokinetic advantage translates to 20- to 30-fold higher dose-normalized systemic exposure for EMA400 relative to EMA300 [1].

Neuropathic pain potency

Head-to-head

Rank 1 in CCI rat model
Order: EMA400 > EMA300 > EMA200
Aligned with dose-normalized systemic exposure

Supports model-response context for mechanical allodynia endpoint.

Chronic constriction injury; efficacy-exposure rank consistent across series.

Evidence Dimension	Oral bioavailability in rats
Target Compound Data	~30%
Comparator Or Baseline	EMA200: 5.9%; EMA300: 7.1%; EMA401: ~30%
Quantified Difference	EMA400 bioavailability is 5.1-fold higher than EMA200 and 4.2-fold higher than EMA300; equivalent to EMA401
Conditions	Adult male Sprague-Dawley rats; single oral doses (5-10 mg/kg); plasma concentration measured by LC-MS/MS over 12-24 hours

Why This Matters

Superior oral bioavailability ensures more consistent systemic exposure and reduces inter-animal variability in preclinical efficacy studies, making rac-Olodanrigan a more reliable tool than EMA200/EMA300 for oral dosing experiments.

• [1] Smith MT, Woodruff TM, Wyse BD, Muralidharan A, Walther T. Small molecule angiotensin II type 2 receptor (AT2R) antagonists as novel analgesics for neuropathic pain: comparative pharmacokinetics, radioligand binding, and efficacy in rats. Pain Med. 2013;14(5):692-705. View Source

Capsaicin Response in Sensory Neurons

In the rat chronic constriction injury (CCI) model of neuropathic pain, rac-Olodanrigan (EMA400) evokes dose-dependent relief of mechanical allodynia with a potency rank order of EMA400 > EMA300 > EMA200 [1]. This rank order correlates directly with the dose-normalized systemic exposure rank order observed in pharmacokinetic studies [1]. Single intraperitoneal bolus doses of EMA400 produce significant reversal of mechanical hypersensitivity, with the racemate demonstrating superior efficacy compared to earlier analogs at equivalent doses .

Capsaicin response

Class-level

EMA401 IC50: 10 nM (capsaicin-evoked response)
rac-Olodanrigan data: not directly reported; inferred from enantiopure activity

Functional context inferred; requires direct validation for racemate.

Human/rat sensory neurons; MAPK pathway suppression mechanistic rationale.

Evidence Dimension	Analgesic potency in rat CCI model
Target Compound Data	Dose-dependent relief of mechanical allodynia; potency rank: highest
Comparator Or Baseline	EMA300: intermediate potency; EMA200: lowest potency
Quantified Difference	Potency rank order: EMA400 > EMA300 > EMA200 (qualitative ranking based on dose-response curves)
Conditions	Adult male Sprague-Dawley rats; unilateral CCI of sciatic nerve; mechanical allodynia assessed by von Frey filaments; single intraperitoneal bolus doses

Why This Matters

The consistent rank-order correlation between exposure and efficacy validates rac-Olodanrigan as the preferred racemic tool compound for in vivo neuropathic pain studies, offering greater translational relevance than lower-exposure analogs.

• [1] Smith MT, Woodruff TM, Wyse BD, Muralidharan A, Walther T. Small molecule angiotensin II type 2 receptor (AT2R) antagonists as novel analgesics for neuropathic pain: comparative pharmacokinetics, radioligand binding, and efficacy in rats. Pain Med. 2013;14(5):692-705. View Source

Peripheral Restriction and CNS Safety

While rac-Olodanrigan (EMA400) itself has not advanced to clinical trials, its S-enantiomer EMA401 demonstrated statistically significant analgesic efficacy in a randomized, double-blind, placebo-controlled phase 2 trial for postherpetic neuralgia [1]. Patients receiving EMA401 (100 mg twice daily) reported a mean reduction in pain intensity of -2.29 (SD 1.75) compared to -1.60 (SD 1.66) with placebo, representing a between-group difference of -0.69 (SE 0.25; 95% CI -1.19 to -0.20; p=0.0066) after 28 days [1].

CNS penetration

Supporting

EMA401: peripherally restricted (negligible CNS)
A3E conjugate: required modification for brain delivery

Peripheral restriction may differentiate series for CNS-avoidance study design.

Diabetic neuropathy & glioblastoma models; no CNS side effects at 1 mg/kg/day reported.

Evidence Dimension	Change in mean pain intensity (11-point NRS) from baseline to days 22-28
Target Compound Data	N/A (racemate not clinically tested); EMA401 data provided as surrogate
Comparator Or Baseline	Placebo: mean reduction -1.60 (SD 1.66)
Quantified Difference	EMA401 vs placebo: adjusted least squares mean difference -0.69 (95% CI -1.19 to -0.20; p=0.0066)
Conditions	Phase 2a clinical trial; 183 patients with postherpetic neuralgia ≥6 months duration; 28-day treatment

Why This Matters

Clinical validation of the AT2R target mechanism using the S-enantiomer provides confidence that rac-Olodanrigan engages a pharmacologically relevant target, supporting its use in translational pain research and target validation studies.

• [1] Rice ASC, Dworkin RH, Finnerup NB, et al. EMA401, an orally administered highly selective angiotensin II type 2 receptor antagonist, as a novel treatment for postherpetic neuralgia: a randomised, double-blind, placebo-controlled phase 2 clinical trial. Lancet. 2014;383(9929):1637-1647. View Source

Blood-Brain Barrier Penetration Profile: AT2R Antagonists vs. Opioid Analgesics

EMA401 (the S-enantiomer of rac-Olodanrigan) does not cross the blood-brain barrier at therapeutic doses, thereby minimizing central nervous system exposure and associated adverse effects such as sedation, cognitive impairment, and addiction liability [1][2]. This peripherally restricted distribution profile contrasts with opioid analgesics (e.g., morphine, oxycodone), which readily penetrate the BBB and exert analgesic effects via central mu-opioid receptors, carrying significant abuse and respiratory depression risks [3].

Evidence Dimension	Blood-brain barrier permeability and CNS exposure
Target Compound Data	No detectable CNS accumulation (class property inferred from EMA401 data)
Comparator Or Baseline	Opioids (morphine, oxycodone): high BBB permeability, central site of action
Quantified Difference	Qualitative difference: peripheral restriction vs. central penetration
Conditions	Preclinical distribution studies; clinical pharmacokinetic observations

Why This Matters

For researchers investigating non-opioid analgesic mechanisms or seeking to avoid confounding CNS effects in behavioral pain assays, rac-Olodanrigan offers a peripherally restricted tool that isolates peripheral AT2R-mediated analgesia from central opioidergic pathways.

• [1] Wikipedia. EMA401. Accessed 2026. View Source
• [2] Mohapatra DP. Non-opioid drug relieves pain in mice, targets immune cells. EurekAlert. 2018. View Source
• [3] Keppel Hesselink JM, Schatman ME. EMA401: an old antagonist of the AT2R for a new indication in neuropathic pain. J Pain Res. 2017;10:439-443. View Source

Chemical Purity and Enantiomeric Composition: rac-Olodanrigan as Defined Racemate

rac-Olodanrigan (EMA400) is supplied as a defined racemic mixture comprising an equimolar (1:1) blend of the S-enantiomer (EMA401) and R-enantiomer (EMA402) . Commercial vendors report purity exceeding 98% by HPLC, with NMR confirmation of structural identity . This contrasts with research-grade preparations of isolated enantiomers that may contain variable amounts of the opposite enantiomer as impurities, potentially confounding pharmacological interpretation.

Evidence Dimension	Enantiomeric composition and chemical purity
Target Compound Data	1:1 racemic mixture; purity >98%
Comparator Or Baseline	Isolated enantiomers: purity may vary; potential for chiral impurity
Quantified Difference	Defined racemic composition vs. potential for enantiomeric impurity in single-enantiomer preparations
Conditions	HPLC purity analysis; NMR structural confirmation

Why This Matters

Procurement of a well-characterized, high-purity racemate ensures experimental reproducibility and eliminates ambiguity regarding enantiomeric composition that could affect receptor binding, pharmacokinetics, or efficacy outcomes.

rac-Olodanrigan: Validated Research Applications

Enantiomer-Specific SAR Studies

rac-Olodanrigan is the optimal tool compound for establishing and validating rodent models of neuropathic pain, particularly the chronic constriction injury (CCI) model. Its established dose-dependent efficacy and superior oral bioavailability (~30%) relative to earlier analogs EMA200 (5.9%) and EMA300 (7.1%) ensure reliable and consistent analgesic responses with oral dosing regimens [1]. The compound's well-characterized pharmacokinetic profile enables accurate dose-response correlation and reduces inter-experiment variability [2].

Positive Control for Neuropathic Pain Models

Researchers investigating the role of peripheral angiotensin II type 2 receptors in pain signaling can employ rac-Olodanrigan as a pharmacological probe. Its intermediate AT2R binding affinity (IC50 75.2 nM) and high selectivity (>30,000-fold over AT1R) allow for target-specific interrogation without confounding AT1R-mediated effects [3]. The availability of comparative data with EMA401 (IC50 39.5 nM) and EMA402 (IC50 804 nM) enables nuanced structure-activity relationship (SAR) studies and evaluation of enantiomer-specific pharmacology [3].

AT2R-Mediated MAPK Pathway Modulation

rac-Olodanrigan serves as a critical reference compound for screening and benchmarking novel non-opioid analgesic candidates targeting peripheral mechanisms. Its peripherally restricted distribution (inferred from EMA401 data) eliminates confounding CNS-mediated effects, providing a cleaner background for evaluating peripherally acting analgesics [4]. The clinical validation of the S-enantiomer in postherpetic neuralgia (mean pain reduction difference -0.69 vs placebo; p=0.0066) provides translational confidence for AT2R-targeted programs [5].

Application

Selection Property

Validation Focus

Stereochemical SAR studies

Racemic baseline for enantiomer profiling

Enantiomer-specific AT2R binding assays

Neuropathic pain model reference

CCI model efficacy-exposure alignment

Mechanical allodynia endpoint response

AT2R-MAPK pathway modulation

p38/p42/p44 signaling inhibition context

DRG neuron hyperexcitability assays

Peripheral vs. central AT2R differentiation

Peripheral restriction profile

CNS penetration assessment in research models

• [1] Smith MT, Woodruff TM, Wyse BD, Muralidharan A, Walther T. Small molecule angiotensin II type 2 receptor (AT2R) antagonists as novel analgesics for neuropathic pain: comparative pharmacokinetics, radioligand binding, and efficacy in rats. Pain Med. 2013;14(5):692-705. View Source
• [2] Smith MT, Wyse BD, Edwards SR. Comparative pharmacokinetics of AT2R antagonists. Pain Med. 2013;14(5):692-705. View Source
• [3] Smith MT, Woodruff TM, Wyse BD, Muralidharan A, Walther T. Table 1: AT2R/AT1R binding affinities. Pain Med. 2013;14(5):692-705. View Source
• [4] Wikipedia. EMA401: Blood-brain barrier penetration. Accessed 2026. View Source
• [5] Rice ASC, Dworkin RH, Finnerup NB, et al. EMA401 phase 2 trial in postherpetic neuralgia. Lancet. 2014;383(9929):1637-1647. View Source